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Compound of Interest

Compound Name: 9-PAHSA-d4

Cat. No.: B8049558 Get Quote

An In-depth Technical Guide to 9-PAHSA-d4
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 9-PAHSA-d4, a deuterated analog of the

bioactive lipid 9-PAHSA. It covers the chemical structure, physicochemical properties,

biological significance of the parent compound, and the primary application of the deuterated

form as an internal standard in quantitative analysis. Detailed experimental methodologies and

signaling pathway diagrams are included to support advanced research and development.

Introduction to 9-PAHSA and its Deuterated Analog
9-PAHSA (Palmitic acid-9-hydroxy-stearic acid) is an endogenous lipid belonging to the class of

branched Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs)[1][2]. These lipids have emerged

as significant signaling molecules with beneficial effects on glucose metabolism and immune

function[3]. 9-PAHSA, specifically, is one of the most abundant FAHFA isomers found in human

serum and adipose tissue and its levels are correlated with insulin sensitivity[1][4]. Reduced

levels of 9-PAHSA are observed in insulin-resistant humans, highlighting its potential as a

therapeutic target for metabolic diseases.

9-PAHSA-d4 is a stable, isotopically labeled version of 9-PAHSA, where four hydrogen atoms

have been replaced by deuterium. This substitution results in a molecule that is chemically

identical to 9-PAHSA but has a higher molecular weight. Due to this mass difference, 9-
PAHSA-d4 is an ideal internal standard for quantitative mass spectrometry-based assays,
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enabling precise and accurate measurement of endogenous 9-PAHSA levels in biological

matrices.

Chemical Structure and Physicochemical Properties
9-PAHSA is formed by the esterification of palmitic acid to the hydroxyl group of 9-hydroxy

stearic acid. In 9-PAHSA-d4, the four deuterium atoms are located on the stearic acid chain at

positions 7, 7', 8, and 8'.

Table 1: Physicochemical Properties of 9-PAHSA-d4

Property Value Reference

Formal Name
9-[(1-oxohexadecyl)oxy-

7,7',8,8'-d4]-octadecanoic acid

CAS Number 2704278-85-1

Molecular Formula C₃₄H₆₂D₄O₄

Formula Weight 542.9 g/mol

Purity ≥99% deuterated forms (d₁-d₄)

Formulation A solution in methyl acetate

Table 2: Physicochemical Properties of 9-PAHSA (Non-deuterated)

Property Value Reference

Formal Name
9-[(1-oxohexadecyl)oxy]-

octadecanoic acid

CAS Number 1481636-31-0

Molecular Formula C₃₄H₆₆O₄

Formula Weight 538.9 g/mol

Melting Point 33.5 °C

Formulation A solid or in solution

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b8049558?utm_src=pdf-body
https://www.benchchem.com/product/b8049558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8049558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Solubility Data for 9-PAHSA and 9-PAHSA-d4

Solvent Solubility Reference

DMF 20 mg/mL

DMSO 15 mg/mL

Ethanol 20 mg/mL

Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL

Biological Activity and Signaling Pathways of 9-
PAHSA
9-PAHSA exhibits significant anti-diabetic and anti-inflammatory properties. It has been shown

to improve glucose tolerance, enhance insulin secretion, and increase insulin-stimulated

glucose uptake. These effects are primarily mediated through its interaction with G-protein-

coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).

Upon binding to GPR120, 9-PAHSA initiates a signaling cascade that can lead to various

cellular responses. One of the key anti-inflammatory mechanisms is the inhibition of the

lipopolysaccharide (LPS)-induced inflammatory pathway. Activation of GPR120 by 9-PAHSA

can suppress the activation of NF-κB, a critical transcription factor for inflammatory cytokine

production. This leads to a reduction in the secretion of pro-inflammatory cytokines, thereby

attenuating inflammation. Additionally, 9-PAHSA has been found to promote the "browning" of

white adipose tissue, which increases thermogenesis and may counteract obesity.
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9-PAHSA Signaling Pathway via GPR120
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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